Cas no 2229510-33-0 (1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2229510-33-0
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 6602640
• PubChem ID: 165673842
• Update Time: 2025-10-19

1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• 2229510-33-0
• EN300-1863985

• Inchi： 1S/C15H19N3/c1-11-14(15(16)8-9-15)12(2)18(17-11)10-13-6-4-3-5-7-13/h3-7H,8-10,16H2,1-2H3
• InChI Key： QUDPOWXRXMLYTA-UHFFFAOYSA-N
• SMILES： NC1(C2C(C)=NN(CC3C=CC=CC=3)C=2C)CC1

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Introduction to 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2229510-33-0)

The compound 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2229510-33-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic amine derivative has garnered considerable attention due to its structural complexity and potential pharmacological applications. The presence of a cyclopropane ring fused with a benzyl-substituted pyrazole moiety suggests a high degree of molecular rigidity, which can be advantageous for binding interactions with biological targets.

Recent studies have highlighted the importance of cyclopropane-containing scaffolds in drug discovery, owing to their ability to modulate enzyme activity and receptor binding through steric constraints. The benzyl-3,5-dimethyl-1H-pyrazol group introduces additional electronic and steric features that can fine-tune the compound's interactions with biological systems. This unique structural motif has been explored in various therapeutic contexts, including anti-inflammatory, anticancer, and antimicrobial applications.

In the realm of medicinal chemistry, the synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. The cyclopropanamine core is particularly challenging to construct due to the strain inherent in the three-membered ring system. However, advances in synthetic methodologies have enabled the efficient preparation of related derivatives, opening new avenues for structural diversification.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The benzyl and methyl substituents on the pyrazole ring provide numerous opportunities for functionalization, allowing chemists to explore a wide range of pharmacological profiles. For instance, modifications at the amine position could introduce hydrogen bonding capabilities or alter solubility properties, while changes at the pyrazole nitrogen atoms might enhance binding affinity to specific biological targets.

Current research in this area has demonstrated promising results in identifying novel bioactive compounds derived from related scaffolds. The pyrazole moiety, in particular, is well-documented for its role in medicinal chemistry due to its ability to engage with various biological receptors and enzymes. By incorporating it into a cyclopropane framework, researchers aim to enhance both potency and selectivity in drug candidates.

The chemical properties of 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2229510-33-0) make it an attractive candidate for further investigation. Its high lipophilicity and moderate solubility suggest potential for oral administration, while its rigid structure may improve metabolic stability compared to more flexible analogs. These characteristics are critical factors in drug development pipelines.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound with potential targets. The cyclopropane ring is predicted to interact favorably with hydrophobic pockets in protein active sites, while the pyrazole ring can form π-stacking interactions or engage in hydrogen bonding depending on the target protein's topology.

The synthesis of this compound also highlights the growing importance of green chemistry principles in pharmaceutical research. Modern synthetic routes increasingly emphasize efficiency, sustainability, and minimal waste generation. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline production processes while maintaining high chemical yields.

Future directions for research on 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2229510-33-0) may include exploring its biological activity across multiple therapeutic areas. Initial screening assays could focus on enzymes involved in inflammatory pathways or kinases relevant to cancer biology. Additionally, structure-based drug design approaches could be utilized to optimize its binding affinity and pharmacokinetic properties.

The versatility of this scaffold also suggests potential applications beyond traditional small-molecule drug discovery. For example, it could serve as a precursor for peptidomimetics or other macromolecular therapeutics designed to mimic natural bioactive peptides while avoiding their limitations such as poor stability or immunogenicity.

In conclusion,1-(1-benzyl-3,5-dimethyl-1H-pyrazol-cyclopropananiline (CAS No.) represents a promising lead compound with significant potential for further development. Its unique structural features combined with recent advances in synthetic methodologies position it as an exciting candidate for future pharmaceutical research efforts aimed at addressing unmet medical needs across various disease indications.